Cas no 1155064-52-0 (1-Pentyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Pentyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1155064-52-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5176700
• Update Time: 2026-03-05

1-Pentyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pentyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-2-3-4-5-11-7-8(6-10-11)9(12)13/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key： BQZSZAQDQVQHNG-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Pentyl-1H-pyrazole-4-carboxylic acid

1-Pentyl-1H-pyrazole-4-carboxylic Acid (CAS No. 1155064-52-0): An Overview of Its Structure, Properties, and Applications in Modern Chemistry

1-Pentyl-1H-pyrazole-4-carboxylic acid (CAS No. 1155064-52-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and pharmaceuticals. This compound belongs to the class of pyrazole carboxylic acids, which are known for their biological activities and synthetic utility.

The structure of 1-Pentyl-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole ring substituted with a pentyl group at the 1-position and a carboxylic acid group at the 4-position. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common motif in many biologically active molecules. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it useful in various chemical reactions and biological processes.

In terms of physical properties, 1-Pentyl-1H-pyrazole-4-carboxylic acid is a white crystalline solid with a melting point of approximately 135°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthesis.

The synthesis of 1-Pentyl-1H-pyrazole-4-carboxylic acid can be achieved through several routes. One common method involves the reaction of 4-chloro-1H-pyrazole with pentylamine followed by carboxylation. Another approach involves the cyclization of an appropriate precursor, such as a β-keto ester or amide, under suitable conditions. These synthetic methods have been optimized to yield high purity and yield, making the compound readily available for research and development purposes.

In the realm of pharmaceuticals, 1-Pentyl-1H-pyrazole-4-carboxylic acid has shown promise as a lead compound for drug discovery. Pyrazole carboxylic acids are known to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have demonstrated that derivatives of this compound can modulate various biological targets, such as enzymes and receptors, making them potential candidates for therapeutic applications.

For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1-Pentyl-1H-pyrazole-4-carboxylic acid exhibited potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Another study in the European Journal of Medicinal Chemistry found that these derivatives could effectively inhibit the growth of cancer cells by targeting specific signaling pathways.

Beyond its pharmaceutical applications, 1-Pentyl-1H-pyrazole-4-carboxylic acid has also found use in materials science. The unique electronic properties of pyrazole rings make them suitable for incorporation into functional materials such as polymers and coordination complexes. For example, researchers have explored the use of pyrazole carboxylic acids as ligands in metalorganic frameworks (MOFs), which have potential applications in gas storage and separation.

In agrochemicals, compounds derived from 1-Pentyl-1H-pyrazole-4-carboxylic acid have shown potential as herbicides and fungicides. The ability to modulate plant growth and development through specific biological pathways makes these compounds valuable tools in crop protection and management.

The environmental impact of 1-Pentyl-1H-pyrazole-4-carboxylic acid is an important consideration for its widespread use. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential for long-term environmental accumulation. However, further research is needed to fully understand its ecological effects and ensure its safe use.

In conclusion, 1-Pentyl-1H-pyrazole-4-carboxylic acid (CAS No. 1155064-52-0) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, materials science, and agrochemicals. Its unique structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific fields.